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Compound of Interest

Compound Name: 2-Phenoxyethyl propionate

CAS No.: 23495-12-7

Cat. No.: B1207134

Get Quote

Prepared by: Gemini, Senior Application Scientist

Abstract: This document provides a comprehensive technical overview of 2-Phenoxyethyl
propionate (CAS No. 23495-12-7), a significant aroma chemical widely utilized in the

fragrance and flavor industries. This guide delves into its chemical and physical properties,

established synthesis protocols, analytical characterization methods, diverse applications, and

a thorough review of its safety and toxicological profile. The content is structured to provide

researchers, scientists, and drug development professionals with a detailed understanding of

this compound, supported by field-proven insights and authoritative references.

Chemical Identity and Physical Properties
2-Phenoxyethyl propionate, also known as ethanol, 2-phenoxy-, propanoate, is an ester

recognized for its pleasant fruity and floral aroma.[1] Its fundamental role as a fragrance

ingredient stems from its unique olfactory profile and its ability to blend seamlessly with other

aromatic components.[1]
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The molecular and physical characteristics of a compound are critical determinants of its

behavior in various formulations and biological systems. For instance, its boiling point and

vapor pressure influence its volatility and scent diffusion, while its octanol-water partition

coefficient (log Kₒw) provides insight into its environmental fate and potential for

bioaccumulation.[2]

Table 1: Physicochemical Properties of 2-Phenoxyethyl propionate

Property Value Source

CAS Registry Number 23495-12-7 [2]

Molecular Formula C₁₁H₁₄O₃ [2][3]

Molecular Weight 194.23 g/mol [2]

Appearance Colorless clear liquid (est.) [4][5]

Boiling Point
262.00 °C to 269.72 °C at 760

mm Hg
[2][4]

Flash Point >93 °C (>200 °F) [2][4]

Specific Gravity ~1.080 @ 20 °C [2][4]

Vapor Pressure
0.00414 - 0.011 mmHg @ 20-

25 °C
[2][4]

Water Solubility 283.6 mg/L [2][4]

log Kₒw (o/w) 2.262 to 2.6 [2][4]

Synthesis and Manufacturing
The primary industrial synthesis of 2-Phenoxyethyl propionate is achieved through Fischer-

Speier esterification. This well-established reaction involves the condensation of 2-

phenoxyethanol with propionic acid.[6][7]

Causality in Synthesis: The choice of catalyst is a critical process parameter. While a strong

mineral acid like sulfuric acid is traditionally used for its efficacy and low cost, its use

necessitates a neutralization step and can lead to downstream purification challenges. Modern
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approaches often favor solid acid catalysts or enzymatic processes to enhance sustainability,

simplify product work-up, and minimize waste streams. The reaction is typically driven to

completion by removing water, a byproduct, through azeotropic distillation, thereby shifting the

chemical equilibrium towards the product side in accordance with Le Châtelier's principle.

Below is a generalized workflow for the synthesis of 2-Phenoxyethyl propionate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1207134/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-phenoxyethyl-propionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Process

Work-up & Purification

2-Phenoxyethanol

Reaction Vessel
(Heat & Reflux)

Propionic Acid
or Propionic Anhydride

Acid Catalyst
(e.g., H₂SO₄)

Water Removal
(e.g., Dean-Stark)

Neutralization
(e.g., NaHCO₃ wash)

Crude ProductDrives Equilibrium

Extraction with
Organic Solvent

Drying & Solvent
Evaporation

Vacuum Distillation

Product:
2-Phenoxyethyl propionate

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesized
2-Phenoxyethyl propionate

Sample

GC-MS Analysis

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Purity Assay (%)

Structural Confirmation

Functional Group ID

Final Quality
Control Approval

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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